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Compound of Interest

Compound Name: Palmitoyl myristyl serinate

Cat. No.: B585736 Get Quote

FOR IMMEDIATE RELEASE

This technical whitepaper provides a comprehensive overview of Palmitoyl Myristyl Serinate,

a synthetic ceramide analogue, for researchers, scientists, and professionals in drug

development and cosmetic science. This document outlines its chemical properties, synthesis,

and known biological functions, with a focus on its role in skin and hair care. Detailed

experimental protocols for analysis and diagrams of relevant signaling pathways are also

presented to facilitate further research and application.

Core Chemical and Physical Data
Palmitoyl Myristyl Serinate, also known as Ceramide A2, is a synthetic lipid designed to

mimic the structure and function of natural ceramides found in the skin and hair.[1][2][3] It is

valued in cosmetic and dermatological formulations for its conditioning and barrier-enhancing

properties.[4]
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Property Value Source

CAS Number 156042-32-9

Molecular Weight ~539.9 g/mol

Molecular Formula C33H65NO4

Synonyms

Ceramide A2, L-Serine, N-(1-

oxohexadecyl)-, tetradecyl

ester

[1][2][3]

Physical Form Waxy solid

Solubility
Soluble in oils and organic

solvents

Synthesis and Production
The synthesis of Palmitoyl Myristyl Serinate is typically achieved through a multi-step

chemical process. The general workflow involves the esterification of serine with myristyl

alcohol, followed by the acylation of the amino group with palmitic acid.

A representative synthesis workflow is outlined below:
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Step 1: Esterification

Step 2: Acylation
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A simplified workflow for the synthesis of Palmitoyl Myristyl Serinate.

Biological Function and Mechanism of Action
As a ceramide analogue, Palmitoyl Myristyl Serinate functions primarily by reinforcing the

natural lipid barrier of the skin and the structural integrity of the hair cuticle.

In Skin: Ceramides are crucial components of the stratum corneum, the outermost layer of the

epidermis. They are key to maintaining the skin's barrier function, which prevents excessive

water loss and protects against environmental aggressors. A deficiency in ceramides is

associated with various skin conditions, including atopic dermatitis and psoriasis.[5] Synthetic

ceramides like Palmitoyl Myristyl Serinate can help replenish these lipids, improving skin

hydration and barrier function.
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In Hair: Within the hair shaft, ceramides act as a cementing substance, holding the cuticle cells

together. This contributes to the hair's strength, elasticity, and shine. Palmitoyl Myristyl
Serinate, when applied topically, can help to repair and protect damaged hair.

While direct signaling pathways for Palmitoyl Myristyl Serinate are not extensively

documented, the broader class of ceramides is known to be involved in various cellular

signaling cascades that regulate cell differentiation, proliferation, and apoptosis.[6][7] It is

plausible that synthetic ceramides engage similar pathways. One study on synthetic ceramides

demonstrated their potential to stimulate hair growth by modulating the Wnt/β-catenin and BMP

signaling pathways in dermal papilla cells.[8][9]

Below is a proposed signaling pathway for the induction of hair growth by synthetic ceramides:

Cellular Response

Synthetic Ceramide Dermal Papilla Cells

Wnt/β-catenin Pathway
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BMP SignalingInhibits
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Hair Growth
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Proposed signaling pathway for synthetic ceramide-induced hair growth.

Experimental Protocols
The analysis and quantification of Palmitoyl Myristyl Serinate in cosmetic formulations or

biological samples typically rely on chromatographic techniques coupled with mass

spectrometry.

Protocol 1: Quantification of Ceramides in Cosmetic
Products by LC-MS
This protocol is adapted from established methods for ceramide analysis.[10][11]
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1. Sample Preparation:

Accurately weigh 100 mg of the cosmetic product into a glass vial.

Add 5 mL of a chloroform:methanol (2:1, v/v) solvent mixture.

Vortex for 2 minutes to extract the lipids.

Centrifuge at 3000 rpm for 10 minutes to pellet any insoluble material.

Carefully transfer the supernatant to a new vial and evaporate to dryness under a stream of

nitrogen.

Reconstitute the dried extract in 1 mL of the mobile phase for LC-MS analysis.

2. LC-MS Analysis:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

Gradient: Start with 60% B, increase to 100% B over 15 minutes, hold for 5 minutes, then

return to initial conditions.

Flow Rate: 0.3 mL/min.

Mass Spectrometer: Electrospray ionization (ESI) in positive ion mode.

Detection: Monitor for the protonated molecular ion [M+H]+ of Palmitoyl Myristyl Serinate.

3. Quantification:

Prepare a calibration curve using a certified reference standard of Palmitoyl Myristyl
Serinate.

Calculate the concentration in the sample by comparing its peak area to the calibration

curve.
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The workflow for this analytical protocol is as follows:

Sample Preparation

LC-MS Analysis

Data Analysis

Weigh Sample

Lipid Extraction
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Workflow for the quantification of ceramides by LC-MS.

Protocol 2: In Vitro Skin Model for Efficacy Testing
The efficacy of Palmitoyl Myristyl Serinate can be assessed using commercially available 3D

reconstructed human epidermis models.[12][13][14]

1. Model Preparation:

Culture the reconstructed human epidermis tissues according to the manufacturer's

instructions until a fully differentiated stratum corneum is formed.

2. Treatment:

Prepare a formulation containing Palmitoyl Myristyl Serinate at a relevant concentration

(e.g., 1-5%).

Apply a defined amount of the formulation topically to the surface of the tissue models.

Use a placebo formulation (without Palmitoyl Myristyl Serinate) as a negative control.

Incubate the treated tissues for a specified period (e.g., 24-48 hours).

3. Assessment of Barrier Function:

Transepidermal Water Loss (TEWL): Measure TEWL using a Tewameter to assess the

integrity of the skin barrier. A lower TEWL value indicates a more intact barrier.

Histology: Fix, embed, and section the tissues for histological analysis (e.g., H&E staining) to

observe the morphology of the stratum corneum.

Lipid Analysis: Extract lipids from the tissue models and analyze the ceramide content using

LC-MS as described in Protocol 1 to confirm the incorporation of Palmitoyl Myristyl
Serinate.

Conclusion
Palmitoyl Myristyl Serinate is a well-characterized synthetic ceramide with significant

potential in dermatological and cosmetic applications. Its ability to support the skin's natural
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barrier and improve hair quality makes it a valuable ingredient. The provided technical data,

synthesis overview, proposed mechanisms of action, and experimental protocols offer a solid

foundation for researchers to further explore and utilize this compound in their work. Future

research should focus on elucidating the specific signaling pathways modulated by Palmitoyl
Myristyl Serinate to fully understand its biological activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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